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Compound of Interest

Compound Name: JB061

Cat. No.: B10857308

For laboratory personnel engaged in cutting-edge research and drug development, the proper
handling and disposal of specialized chemical compounds are paramount to ensuring a safe
and compliant operational environment. This document provides detailed procedural guidance
for the safe disposal of IB061, a nonmuscle myosin inhibitor. Adherence to these protocols is
critical for minimizing environmental impact and safeguarding researcher health.

l. Understanding JB061: Properties and Hazards

JBO061 is identified as a nonmuscle myosin inhibitor, utilized in targeted research applications.
[1][2] While a comprehensive, compound-specific Safety Data Sheet (SDS) is not publicly
available, general safety information for similar research chemicals from suppliers like
TargetMol and Aobious indicates that JB061 should be handled with caution.[1][3] Standard
practice dictates treating such compounds as potentially hazardous in the absence of complete
data.

General Hazard Information (Based on similar compounds):
e Acute Health Hazards: May be harmful if ingested.[3]
o Skin and Eye Contact: May cause irritation upon contact.[3]

« Inhalation: Avoid inhalation of dust or aerosols.[1]

Il. Personal Protective Equipment (PPE) and
Handling
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Prior to handling JB061, it is mandatory to be equipped with the appropriate Personal
Protective Equipment (PPE).

PPE Category Specification

) Chemical safety goggles or glasses with side-
Eye Protection )
shields.

) Chemical-resistant gloves (e.qg., nitrile). Gloves
Hand Protection _ _
must be inspected prior to use.

] Laboratory coat. For larger spills, wear fire/flame
Body Protection ] ] ] ]
resistant and impervious clothing.[1]

Use a NIOSH/MSHA-approved respirator if
Respiratory engineering controls are insufficient or when

handling powders outside a fume hood.[3]

Handling Precautions:

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke in areas where JB061 is handled.

Wash hands thoroughly after handling.

lll. Decontamination and Spill Management
In the event of a spill, immediate and appropriate action is crucial.
Spill Response Protocol:

o Evacuate: Clear the immediate area of all personnel.

o Ventilate: Ensure the area is well-ventilated.
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» Contain: For liquid spills, absorb with an inert material (e.g., vermiculite, sand). For solid
spills, carefully sweep or vacuum, avoiding dust generation.

o Decontaminate: Clean the spill area with a suitable solvent or detergent, followed by a water

rinse.

o Collect Waste: All contaminated materials, including absorbents and cleaning supplies, must
be collected in a sealed, properly labeled hazardous waste container.

IV. Disposal Workflow for JB061

The disposal of JIB061 and its associated waste must follow a structured and compliant
workflow. This process is designed to ensure safety and regulatory adherence from the point of
generation to final disposal.

Waste Generation Point Waste Segregation

Contaminated PPE

(e.g., gloves, coat) [ | Liquid Chemical Waste

Containment & Labeling Temporary Storage Final Disposal
Contaminated Labware - Solid Chemical Waste Sealable, Labeled Designated Satellite Licensed Hazardous
(e.g., pipette tips, vials) Hazardous Waste Container Accumulation Area Waste Disposal Vendor

Unused/Expired JB061

Click to download full resolution via product page

Caption: JB061 Disposal Workflow

V. Step-by-Step Disposal Procedures
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Segregation: At the point of generation, segregate JB061 waste from general laboratory
waste.

o Solid Waste: This includes unused or expired JB061 powder, contaminated labware
(pipette tips, microfuge tubes, etc.), and contaminated PPE.

o Liquid Waste: If JB061 is dissolved in a solvent, this solution should be treated as
hazardous liquid waste. Do not dispose of it down the drain.

Containment:

o Place all solid JB061 waste into a designated, sealable, and chemically compatible
hazardous waste container.

o Liquid waste should be collected in a separate, sealed, and clearly labeled container.
Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"JB061 (nonmuscle myosin inhibitor)".

o Include the date of accumulation and the name of the generating researcher or laboratory.
Storage:

o Store the sealed waste container in a designated satellite accumulation area. This area
should be secure, well-ventilated, and away from incompatible materials.

Disposal:

o Arrange for the collection of the hazardous waste by your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

o Follow all institutional and local regulations for the final disposal of chemical waste.

By adhering to these procedures, researchers can ensure the safe and responsible
management of JIB061 waste, fostering a culture of safety and environmental stewardship
within the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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